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Compound of Interest

Compound Name: (2,5-Dibromophenyl)methanamine

CAS No.: 1214331-41-5

Cat. No.: B1529406 Get Quote

Executive Summary
Compound: (2,5-Dibromophenyl)methanamine CAS Registry Number: 1214331-41-5 (Free

base) Synonyms: 2,5-Dibromobenzylamine; 1-(2,5-Dibromophenyl)methanamine[1]

This technical guide provides a comprehensive safety and handling framework for (2,5-
Dibromophenyl)methanamine. As a halogenated benzylamine, this compound presents a

dual hazard profile: the corrosivity/irritancy inherent to primary amines and the potential acute

toxicity associated with halogenated aromatics. It serves as a critical intermediate in the

synthesis of pharmacophores via Suzuki-Miyaura coupling or Buchwald-Hartwig amination.

This document prioritizes the "Precautionary Principle," advocating for containment protocols

that exceed standard GHS "Irritant" classifications due to the compound's potential for severe

tissue damage and air sensitivity.

Part 1: Chemical Identity & Physicochemical Profile
Understanding the physical state and reactivity of the molecule is the first step in risk mitigation.

The presence of two bromine atoms on the benzene ring significantly increases lipophilicity

compared to unsubstituted benzylamine, potentially enhancing dermal absorption.

Table 1: Physicochemical Properties
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Property Data Relevance to Safety

Molecular Formula Stoichiometry calculations.

Molecular Weight 264.95 g/mol
Heavy atom effect; density

considerations.

Physical State
Solid (typically) or Viscous

Liquid

Dust inhalation hazard (solid)

or splash hazard (liquid).

Basicity (pKa)
~9.0 - 9.5 (Estimated for

conjugate acid)

Corrosive/Caustic. Reacts

exothermically with acids.

Air Sensitivity
High (Absorbs

)

Forms solid carbamates upon

air exposure, altering

stoichiometry.

Solubility
DCM, MeOH, DMSO; Low in

Water

Use organic solvent resistant

gloves.

Part 2: Hazard Identification & Toxicology[2]
While some vendors classify this specific isomer as an Irritant (Category 2), structural analogs

(e.g., 2-bromobenzylamine) are often classified as Skin Corrosive (Category 1B). Safety

Protocol: Treat this substance as a Corrosive until specific testing proves otherwise.

GHS Classification (Conservative Approach)
H302: Harmful if swallowed.[1][2]

H314/H315: Causes severe skin burns and eye damage / Causes skin irritation.

H318/H319: Causes serious eye damage / Causes serious eye irritation.

H335: May cause respiratory irritation.[1][2][3][4]

Mechanism of Toxicity
Direct Tissue Damage: The primary amine group (
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) is a nucleophile that can react with membrane lipids and proteins, causing saponification
and necrosis (alkaline burn).

Respiratory Sensitization: Inhalation of amine vapors or dust can trigger bronchial spasms or

pulmonary edema, often with a delayed onset [1].

Systemic Toxicity: Halogenated aromatics can burden hepatic metabolic pathways. The

lipophilic nature facilitates transport across the blood-brain barrier if systemic absorption

occurs.

Part 3: Engineering Controls & PPE
Standard laboratory attire is insufficient. The following "Defense-in-Depth" strategy is required.

Personal Protective Equipment (PPE) Matrix
Zone Requirement Technical Justification

Eyes
Chemical Splash Goggles +

Face Shield

Amines can cause permanent

corneal opacity. Safety glasses

allow vapor bypass.

Hands (Primary) Nitrile (min 0.11 mm thickness) Good splash protection.

Hands (Secondary) Laminate (Silver Shield)

Required if handling

concentrated solutions or for

prolonged immersion.

Respiratory
P100/N95 (if solid) or ABEK1

Filter (if liquid)

Use if working outside a fume

hood (Not Recommended).

Body Chemical Resistant Apron

Cotton lab coats absorb

amines, keeping the corrosive

agent against the skin.

Engineering Controls[7]
Fume Hood: All operations (weighing, solubilization, reaction) must occur within a certified

chemical fume hood operating at a face velocity of 80–100 fpm.
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Static Control: Use an ionizing bar or anti-static gun during weighing. Halogenated solids are

prone to static charge, leading to "flying powder" hazards.

Part 4: Handling & Storage Protocols[2][7]
Protocol A: Inert Storage & Transfer
Primary amines react with atmospheric

to form carbamate salts. This not only degrades the reagent but can crust over container
threads, leading to dangerous forcing of caps.

Storage: Store at 2–8°C under an Argon or Nitrogen atmosphere. Tape the cap with Parafilm

to retard moisture ingress.

Transfer: Allow the container to warm to room temperature before opening to prevent water

condensation on the cold reagent (hygroscopic shock).

Protocol B: Reaction Setup (Schlenk Technique)
For high-purity applications (e.g., catalysis), exclude air and moisture.

Reagent Retrieval Warm to RT
(Desiccator)

Prevent Condensation Weighing
(In Hood/Glovebox)

Avoid Static Inert Gas Purge
(N2/Ar)

Protect Amine Dissolve
(Degassed Solvent)

Cannula Transfer
to Reaction Vessel

Closed System

Click to download full resolution via product page

Figure 1: Inert handling workflow to prevent amine carbonation and oxidative degradation.

Part 5: Emergency Response
Critical Note: Do not use vinegar (acetic acid) to neutralize amine burns on skin. The heat of

neutralization can worsen the thermal injury.

Emergency Decision Tree
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Exposure Incident

Identify Contact Type

Skin Contact Eye Contact Inhalation

Flush Water (15 min)
Remove Clothing
No Neutralizers!

Flush Water (15 min)
Hold Eyelids Open

Seek Ophthalmologist

Move to Fresh Air
Sit Upright (45 deg)
Monitor for Edema

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Figure 2: Immediate response protocols for amine exposure.

Spill Management
Evacuate: Clear the immediate area.

PPE: Don full PPE (including respirator if powder is airborne).

Contain: Cover spill with a dry absorbent (Vermiculite or Sand). Do not use paper towels

(high surface area + amine = rapid oxidation/heat).

Disposal: Scoop into a hazardous waste container labeled "Alkaline Organic Waste."
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Part 6: Waste Disposal & Environmental
Compliance[2]
(2,5-Dibromophenyl)methanamine is likely toxic to aquatic life due to the halogenated

aromatic moiety.

Classification: Hazardous Chemical Waste (RCRA characteristics: Corrosivity/Toxicity).

Segregation: Do not mix with acidic waste streams (risk of exotherm/splattering). Segregate

with "Organic Bases."

Destruction: Incineration with scrubber systems (to capture Nitrogen Oxides and

Bromine/HBr gas) is the preferred method [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fluorochem.co.uk [fluorochem.co.uk]

2. fishersci.com [fishersci.com]

3. ICSC 1338 - BENZYLAMINE [inchem.org]

4. angenechemical.com [angenechemical.com]

5. 2,5-Dimethoxy-4-bromobenzylamine | C9H12BrNO2 | CID 82647910 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1529406?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethoxy-4-bromobenzylamine
https://pubchem.ncbi.nlm.nih.gov/compound/1214331-41-5
https://echa.europa.eu/information-on-chemicals/cl-inventory-database
https://www.benchchem.com/product/b1529406?utm_src=pdf-custom-synthesis
https://fluorochem.co.uk/product/F718763/
https://www.fishersci.com/store/msds?partNumber=AC112860250&productDescription=2%2C5-DIBROMONITROBENZENE%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.inchem.org/documents/icsc/icsc/eics1338.htm
http://angenechemical.com/sds/5267-39-0.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethoxy-4-bromobenzylamine
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethoxy-4-bromobenzylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1529406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Guide: Safe Handling and Utilization of (2,5-
Dibromophenyl)methanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1529406#2-5-dibromophenyl-methanamine-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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